Cas no 1283548-04-8 (5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride)

• Product Name: 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride
• CAS No: 1283548-04-8
• MF: C₁₁H₈ClFO₃S
• MW: 274.695824623108
• CID: 5699179
• PubChem ID: 131609358
• Update Time: 2025-09-27

5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [5-(4-Fluorophenyl)furan-2-yl]methanesulfonyl chloride
• 1283548-04-8
• EN300-1451439
• [5-(4-Fluorophenyl)furan-2-yl]methanesulfonylchloride
• 2-Furanmethanesulfonyl chloride, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride

• Inchi： 1S/C11H8ClFO3S/c12-17(14,15)7-10-5-6-11(16-10)8-1-3-9(13)4-2-8/h1-6H,7H2
• InChI Key： NEXWTVFIEUKICX-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=C(C2C=CC(=CC=2)F)O1)(=O)=O

Computed Properties

• Exact Mass: 273.9866711g/mol
• Monoisotopic Mass: 273.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• Boiling Point: 377.3±37.0 °C(Predicted)

Additional information on 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride

Comprehensive Overview of 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride (CAS No. 1283548-04-8)

5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride (CAS No. 1283548-04-8) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its furan and fluorophenyl moieties, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methanesulfonyl chloride group, make it a versatile building block for designing novel compounds with potential therapeutic or agricultural benefits.

In recent years, the demand for fluorinated compounds like 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing small-molecule inhibitors and covalent modifiers, which are pivotal in drug discovery. The compound's electrophilic sulfonyl chloride group enables selective reactions with nucleophiles, facilitating the creation of sulfonamides, sulfonate esters, and other derivatives.

The synthesis of 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride typically involves multi-step organic transformations, starting from commercially available furan and 4-fluorobenzene precursors. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. This compound's stability under controlled conditions makes it suitable for scalable production, addressing the growing need for high-value intermediates in the fine chemical industry.

From an environmental perspective, the development of green chemistry protocols for synthesizing 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride has gained traction. Innovations like catalyst-free reactions and solvent-free conditions are being explored to minimize waste and energy consumption. Such advancements align with global sustainability goals and cater to the increasing demand for eco-friendly synthetic routes.

In the context of AI-driven drug discovery, 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride has emerged as a valuable tool for virtual screening and molecular docking studies. Its structural motifs are frequently incorporated into machine learning models to predict bioactivity and optimize lead compounds. This intersection of chemistry and artificial intelligence highlights the compound's relevance in modern precision medicine initiatives.

For researchers seeking reliable suppliers, the availability of 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride (CAS No. 1283548-04-8) is critical. Reputable manufacturers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. Storage recommendations, such as protection from moisture and light, are essential to maintain the compound's integrity over time.

In summary, 5-(4-fluorophenyl)furan-2-ylmethanesulfonyl chloride represents a cornerstone in contemporary organic synthesis, bridging gaps between academia and industrial applications. Its adaptability in medicinal chemistry, coupled with advancements in sustainable synthesis, positions it as a compound of enduring scientific and commercial interest.